Cas no 898444-62-7 (3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea)

• Product Name: 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea
• CAS No: 898444-62-7
• MF: C₂₀H₂₄ClN₃O₃S
• MW: 421.94086265564
• CID: 6466254
• Update Time: 2025-10-31

3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea
• 1-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-3-(3-chlorophenyl)urea

• Inchi： 1S/C20H24ClN3O3S/c21-16-7-6-8-17(15-16)23-20(25)22-13-12-18-9-4-5-14-24(18)28(26,27)19-10-2-1-3-11-19/h1-3,6-8,10-11,15,18H,4-5,9,12-14H2,(H2,22,23,25)
• InChI Key： LQVKZKWPTPSGKT-UHFFFAOYSA-N
• SMILES： N(CCC1CCCCN1S(C1=CC=CC=C1)(=O)=O)C(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea

Introduction to 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea (CAS No. 898444-62-7)

3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 898444-62-7, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates key pharmacophoric elements, including a benzenesulfonyl group and a 3-chlorophenyl moiety, which are known to contribute to its interaction with biological targets. The presence of these groups suggests that the compound may exhibit properties relevant to drug discovery, particularly in modulating enzyme activity or receptor binding.

The benzenesulfonyl group is a well-documented moiety in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to enhance binding affinity and metabolic stability. In the context of 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea, this group is strategically positioned to interact with specific amino acid residues in target proteins. This positioning could facilitate the development of compounds with enhanced selectivity and reduced off-target effects, which are critical considerations in modern drug development.

Complementing the benzenesulfonyl group is the 3-chlorophenyl substituent. Chlorophenyl derivatives are frequently explored in pharmaceutical research due to their versatility in influencing molecular interactions. The chlorine atom in this moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, thereby modulating the compound's solubility and bioavailability. Additionally, the electronic properties of the 3-chlorophenyl group can influence the overall reactivity and pharmacokinetic profile of the molecule, making it a valuable component in medicinal chemistry.

The urea functional group in 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea further contributes to its potential biological activity. Urea linkages are commonly found in bioactive molecules and have been shown to form stable hydrogen bonds with polar residues in proteins. This interaction can be leveraged to enhance binding affinity and improve drug-like properties such as solubility and metabolic stability. The specific arrangement of these functional groups within the molecule suggests that it may exhibit inhibitory activity against certain enzymes or receptors, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets. These studies have revealed that the compound's structure is well-suited for binding to enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis or autoimmune disorders. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits favorable properties such as good solubility and moderate metabolic stability, which are essential for its development into a viable drug.

The synthesis of 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as sulfonylation, nucleophilic substitution, and condensation reactions, each contributing to the formation of its complex structure. The use of advanced synthetic methodologies has allowed for high yields and purity levels, ensuring that subsequent biological evaluations can be conducted with confidence.

In conclusion, 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-chlorophenyl)urea (CAS No. 898444-62-7) is a structurally intricate compound with significant potential in pharmaceutical research. Its combination of a benzenesulfonyl group and a 3-chlorophenyl moiety positions it as a promising candidate for further exploration in drug discovery. The presence of a urea functional group enhances its likelihood of interacting with biological targets effectively. With ongoing research focusing on computational modeling and synthetic optimization, this compound holds promise for addressing various therapeutic challenges.